Cas no 2097872-47-2 (N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 2097872-47-2
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 5473576
• PubChem ID: 126850350
• Update Time: 2025-10-28

N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-1,3-benzodioxole-5-carboxamide
• AKOS032456260
• N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2H-1,3-benzodioxole-5-carboxamide
• F5857-6491
• 2097872-47-2

• Inchi： 1S/C15H17NO4/c17-14(16-9-15(18)6-2-1-3-7-15)11-4-5-12-13(8-11)20-10-19-12/h2,4-6,8,18H,1,3,7,9-10H2,(H,16,17)
• InChI Key： SROUQRNHIKMDJR-UHFFFAOYSA-N
• SMILES： OC1(C=CCCC1)CNC(C1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.8Ų

Additional information on N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2H-1,3-benzodioxole-5-carboxamide

N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2H-1,3-benzodioxole-5-carboxamide (CAS No. 2097872-47-2): A Comprehensive Overview

N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2H-1,3-benzodioxole-5-carboxamide, identified by its CAS number 2097872-47-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure that combines a cyclohexene moiety with a benzodioxole scaffold, has garnered attention due to its potential biological activities and structural features that make it a promising candidate for further research and development.

The structural composition of N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2H-1,3-benzodioxole-5-carboxamide is characterized by several key functional groups. The presence of a 1-hydroxycyclohex-2-en-1-yl substituent introduces both hydrophilic and lipophilic properties, which can influence its solubility and interaction with biological targets. Additionally, the benzodioxole ring system is known for its versatility in pharmaceutical applications, often serving as a core structure in drugs targeting neurological and cardiovascular disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological systems. Studies have suggested that the benzodioxole moiety may engage in specific binding interactions with proteins and enzymes, potentially modulating their activity. This has opened up avenues for exploring the compound's efficacy in treating conditions such as inflammation, pain, and neurodegenerative diseases.

The cyclohexene component of N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2H-1,3-benzodioxole-5-carboxamide adds another layer of complexity to its pharmacological profile. The rigid cyclic structure can enhance binding affinity by providing a stable framework for interactions with biological targets. Moreover, the hydroxyl group on the cyclohexene ring can participate in hydrogen bonding, further stabilizing the compound's binding to its intended targets.

In vitro studies have begun to unravel the potential therapeutic applications of N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2H-1,3-benzodioxole-5-carboxamide. Initial research has shown promising results in models of inflammation and pain relief. The compound's ability to interact with inflammatory pathways suggests that it may have a role in developing novel anti-inflammatory agents. Furthermore, its structural features hint at potential applications in treating neurological disorders, where benzodioxole derivatives are known to exhibit therapeutic effects.

The synthesis of N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2H-1,3-benzodioxole-5-carboxamide presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct the desired framework efficiently. These advancements are crucial for enabling further preclinical and clinical investigations.

As research continues to evolve, the potential applications of N-(1-hydroxycyclohex-2-en-1-yl)methyl]-2H-1,3-benzodioxole-5-carboxamide (CAS No. 2097872-47-2) are likely to expand. The integration of cutting-edge technologies such as artificial intelligence and machine learning into drug discovery processes may accelerate the identification of new therapeutic uses for this compound. By leveraging these tools, researchers can predict novel interactions and optimize the compound's pharmacological properties for maximum efficacy.

The future prospects for N-(1-hydroxycyclohex-2-en-1-yl)methyl]-2H-1,3-